Cas no 842971-09-9 (3-(Azepan-1-yl)-2,2-dimethylpropanal)

• Product Name: 3-(Azepan-1-yl)-2,2-dimethylpropanal
• CAS No: 842971-09-9
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• MDL: MFCD05022485
• CID: 716267
• PubChem ID: 3159034
• Update Time: 2025-09-27

3-(Azepan-1-yl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(Azepan-1-yl)-2,2-dimethylpropanal
• 1H-Azepine-1-propanal,hexahydro-a,a-dimethyl-
• 3-(1-azepanyl)-2,2-dimethylpropanal(SALTDATA: FREE)
• 3-AZEPAN-1-YL-2,2-DIMETHYL-PROPIONALDEHYDE
• 3-(1-azepanyl)-2,2-dimethylpropanal
• SCHEMBL15541721
• MFCD05022485
• 842971-09-9
• 3-azepan-1-yl-2,2-dimethyl-propionaldehyde, AldrichCPR
• 3-azepan-1-yl-2,2-dimethylpropanal
• AKOS000302514
• VS-03851
• CS-0314525
• DTXSID30390163

• MDL： MFCD05022485
• Inchi： 1S/C11H21NO/c1-11(2,10-13)9-12-7-5-3-4-6-8-12/h10H,3-9H2,1-2H3
• InChI Key： GHKFJELKWCPRQO-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)CN1CCCCCC1

Computed Properties

• Exact Mass: 183.162
• Monoisotopic Mass: 183.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.917
• Boiling Point: 260.8°C at 760 mmHg
• Flash Point: 82.2°C
• Refractive Index: 1.459
• PSA: 20.31000
• LogP: 2.02540

3-(Azepan-1-yl)-2,2-dimethylpropanal Security Information

• Hazard Category Code： 22-50
• Safety Instruction： 61
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes